Cas no 668971-86-6 (3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]-)

3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]- structure
668971-86-6 structure
Product Name:3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]-
CAS No:668971-86-6
MF:C13H11NO4
MW:245.230743646622
CID:1713333
Update Time:2024-08-31

3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]-
    • 3-Isoxazolecarboxylic acid, 5-[2-(2-propen-1-yloxy)phenyl]-
    • Inchi: 1S/C13H11NO4/c1-2-7-17-11-6-4-3-5-9(11)12-8-10(13(15)16)14-18-12/h2-6,8H,1,7H2,(H,15,16)
    • InChI Key: OFRCNIUXSDHLCO-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC=C2OCC=C)=CC(C(O)=O)=N1

Computed Properties

  • Exact Mass: 245.06883

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 441.3±40.0 °C(Predicted)
  • PSA: 72.56
  • pka: 3.32±0.10(Predicted)

3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]- Related Literature

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk